isopropyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate

• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: propan-2-yl 2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C20H22N2O4S/c1-4-9-25-15-7-5-14(6-8-15)16-11-27-19-18(16)20(24)22(12-21-19)10-17(23)26-13(2)3/h5-8,11-13H,4,9-10H2,1-3H3
• InChI Key: FDGWQPZEAFLDTJ-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC(=O)OC(C)C

Description

Isopropyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine and drug development.

Mechanism of Action

The mechanism of action of isopropyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes and proteins that are involved in the inflammatory response, cancer cell proliferation, and viral replication. The compound has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Isopropyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in response to inflammatory stimuli. The compound has also been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, isopropyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate has been found to have antiviral activity against several viruses, including human immunodeficiency virus (HIV) and hepatitis C virus (HCV).

Advantages and Limitations for Lab Experiments

Isopropyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. The compound has also been found to have low toxicity and high stability, making it suitable for in vitro and in vivo studies. However, the compound has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action and potential side effects are not fully understood. Additionally, the compound is expensive to synthesize, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of isopropyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate. One direction is to further investigate the mechanism of action of the compound and its potential side effects. Another direction is to explore the compound's potential as a therapeutic agent for the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the compound could be further studied for its potential applications in cancer therapy and antiviral therapy. Finally, future studies could focus on developing more efficient and cost-effective synthesis methods for the compound.

Synthesis Methods

Isopropyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate is synthesized through a multi-step process that involves the reaction of thieno[2,3-d]pyrimidine-4,6-dione with 4-propoxyphenylboronic acid, followed by acetylation with isopropenyl acetate. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Isopropyl (4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetate has shown promising results in scientific research for its potential application in drug development. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. The compound has also been found to have potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.